Cas no 2229561-47-9 (1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229561-47-9
• MF: C₈H₁₂F₂N₂
• MW: 174.191088676453
• CID: 5929984
• PubChem ID: 165681355
• Update Time: 2025-06-12

1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine
• 2229561-47-9
• EN300-1940926

• Inchi： 1S/C8H12F2N2/c1-4-3-12-5(2)6(4)7(11)8(9)10/h3,7-8,12H,11H2,1-2H3
• InChI Key： MVXRCXIISTXLFS-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=CNC=1C)N)F

Computed Properties

• Exact Mass: 174.09685472g/mol
• Monoisotopic Mass: 174.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine

Introduction to 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine (CAS No. 2229561-47-9)

1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine, identified by its CAS number 2229561-47-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrole derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its dimethyl substitution at the 2 and 4 positions of the pyrrole ring and the presence of a difluoroethylamine moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The difluoroethylamine group in the molecular structure introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. Fluorine atoms can modulate the electronic properties of a molecule, leading to improved pharmacokinetic profiles. This feature has been extensively explored in the development of modern pharmaceuticals, where fluorinated compounds often exhibit superior efficacy and reduced toxicity compared to their non-fluorinated counterparts. The combination of dimethylpyrrole and difluoroethylamine in 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine suggests that this compound may possess interesting pharmacological properties worthy of further study.

In recent years, there has been a growing interest in pyrrole derivatives due to their broad spectrum of biological activities. Pyrroles are heterocyclic compounds that serve as key scaffolds in many bioactive molecules. They have been reported to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural diversity of pyrrole derivatives allows for the exploration of various biological targets, making them valuable tools in drug discovery. The specific substitution pattern in 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine, particularly the dimethyl groups, may influence its interactions with biological targets and contribute to its unique pharmacological profile.

The chemical synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the molecular structure typically requires specialized synthetic methodologies, such as halogenation or metal-catalyzed cross-coupling reactions. The synthesis of the dimethylpyrrole core also demands careful consideration to ensure high regioselectivity and yield. Given the complexity of its synthesis, 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine represents a significant achievement in synthetic organic chemistry.

From a medicinal chemistry perspective, the biological evaluation of this compound is crucial for understanding its potential therapeutic applications. Initial studies have suggested that pyrrole derivatives can interact with various biological targets, including enzymes and receptors involved in disease pathways. The presence of both dimethyl groups and difluoroethylamine may enhance binding affinity and selectivity, making this compound a promising lead for drug development. Further research is needed to elucidate its mechanism of action and assess its potential as a therapeutic agent.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their biological activity. Virtual screening techniques can be used to predict the interactions between 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine and potential biological targets, providing insights into its pharmacological properties without the need for extensive experimental testing. These computational methods have become indispensable tools in modern drug discovery pipelines.

In addition to its potential therapeutic applications, this compound may also find utility in other areas of research. For instance, it could serve as a building block for more complex molecules or be used as an intermediate in synthetic transformations. The versatility of pyrrole derivatives makes them valuable tools in both academic research and industrial applications.

The development of new drugs is a complex process that involves multiple stages from discovery to clinical trials. Each stage requires careful planning and execution to ensure that the final product is safe and effective. The synthesis and characterization of compounds like 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-amine are critical steps in this process. They provide the foundation for further studies that aim to translate basic research into tangible therapeutic solutions.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their ability to modulate molecular properties has led to numerous successful drugs on the market today. The incorporation of fluorine into drug molecules can improve their bioavailability, metabolic stability, and binding affinity. As such, compounds like 1-(2,4-dimethyl-1H-pyrrol-3-y l)-2 , 2 -difluoroethan - 1 -amine are not only interesting from a chemical perspective but also hold significant promise for future medical applications.

In conclusion, 1 - ( 2 , 4 - dim ethyl - 1 H - p y r rol - 3 - yl ) - 2 , 2 - dif luoro et han - 1 - am ine ( C A S N o . 22 295 61 - 47 - 9 ) is a structurally unique compound with potential applications in pharmaceutical research. Its combination of substitution patterns makes it an attractive candidate for further investigation into its biological activity and therapeutic potential. As our understanding of medicinal chemistry continues to evolve , compounds like this one will play an increasingly important role in the development of new treatments for various diseases.